![molecular formula C14H11NO2S2 B2402339 Methyl 5-benzyl-2-isothiocyanatothiophene-3-carboxylate CAS No. 861452-15-5](/img/structure/B2402339.png)
Methyl 5-benzyl-2-isothiocyanatothiophene-3-carboxylate
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Overview
Description
Scientific Research Applications
Synthesis and Application in Chemical Studies
- Synthesis Techniques and Applications in Metal Passivators and Light-Sensitive Materials: A study by Gu et al. (2009) discussed the synthesis of 5,5′-Methylene-bis(benzotriazole), a compound similar in structure to Methyl 5-benzyl-2-isothiocyanatothiophene-3-carboxylate. This compound serves as an intermediate in the preparation of metal passivators and light-sensitive materials, highlighting the potential for this compound to serve similar purposes in chemical synthesis and material science Gu, H., Yu, B., Zhang, P., & Xu, W. M. (2009). A Practical Synthesis of 5,5′-Methylene-bis(benzotriazole).
Biological Research and Pharmacological Applications
Role in Antioxidant and Anti-inflammatory Agents
The work of Raut et al. (2020) on benzofused thiazole derivatives, a class of compounds related to thiophenes, showed promising in vitro antioxidant and anti-inflammatory activities. These findings suggest that this compound, due to its structural similarity, could also possess these bioactive properties and be a potential candidate for the development of therapeutic agents Raut, D. G., Patil, S., Choudhari, P., Kadu, V. D., Lawand, A. S., Hublikar, M., & Bhosale, R. (2020). POCl3 Mediated Syntheses, Pharmacological Evaluation and Molecular Docking Studies of Some Novel Benzofused Thiazole Derivatives as a Potential Antioxidant and Anti-inflammatory Agents.
Cancer Research through Epigenetic Modulation
Isothiocyanates, the functional group present in this compound, have been extensively studied for their anticancer properties. Sundaram et al. (2021) reviewed the role of dietary isothiocyanates in inhibiting cancer progression via modulation of the epigenome. This signifies the potential of this compound in cancer research, possibly offering a new avenue for therapeutic intervention through epigenetic pathways Sundaram, M., R, P., Haque, S., Akhter, N., Khan, S., Ahmed, S., & Hussain, A. (2021). Dietary Isothiocyanates Inhibit Cancer Progression by Modulation of Epigenome.
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
methyl 5-benzyl-2-isothiocyanatothiophene-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO2S2/c1-17-14(16)12-8-11(19-13(12)15-9-18)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPUGJYHYPFQXMG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC(=C1)CC2=CC=CC=C2)N=C=S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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